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Compound of Interest

Compound Name:

4-

(Ethoxycarbonyldifluoromethyl)phe

nylboronic acid

Cat. No.: B567942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 4-
(Ethoxycarbonyldifluoromethyl)phenylboronic acid (CAS No. 1256345-83-1) was publicly

available at the time of this writing. The safety and handling information provided herein is

based on data for structurally related fluorinated phenylboronic acids and general knowledge of

this class of compounds. It is imperative to consult the supplier-specific SDS upon acquisition

of the material and to conduct a thorough risk assessment before use.

Introduction
4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid is a fluorinated organoboron

compound with potential applications in organic synthesis and medicinal chemistry. The

presence of the difluoromethyl and ethoxycarbonyl groups can significantly influence the

electronic properties and reactivity of the phenylboronic acid moiety, making it a potentially

valuable building block in the development of novel pharmaceuticals and functional materials.

Boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a

cornerstone of modern carbon-carbon bond formation.[1] The fluorinated nature of this

particular compound may also impart unique properties to the resulting molecules, such as

altered metabolic stability or binding affinities.[2]
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This guide provides a comprehensive overview of the available safety and handling information

for 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid, drawing from data on analogous

compounds. It also outlines general experimental protocols relevant to its use and provides

visual workflows for safe handling and reaction setup.

Chemical and Physical Properties
Quantitative data for 4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid is limited. The

following table summarizes available information and includes data from related fluorinated

phenylboronic acids for comparison.

Property

4-
(Ethoxycarbon
yldifluorometh
yl)phenylboro
nic acid

4-
(Trifluorometh
yl)phenylboro
nic acid

4-
(Difluorometho
xy)phenylboro
nic acid
pinacol ester

Reference

CAS Number 1256345-83-1 128796-39-4 887757-48-4 [3]

Molecular

Formula
C10H11BF2O4 C7H6BF3O2 C13H17BF2O3 [3]

Molecular Weight 244.00 g/mol 189.93 g/mol 270.08 g/mol [3]

Appearance
Not specified

(likely a solid)
Solid Not specified [4]

Melting Point Not specified 245-256°C Not specified [4]

Storage

Temperature

Room

temperature
Store at 4°C Store at 4°C [5]

Safety and Hazard Information
The following hazard and precautionary statements are based on data for related fluorinated

phenylboronic acids and should be considered representative until a specific SDS for 4-
(Ethoxycarbonyldifluoromethyl)phenylboronic acid is available.

GHS Hazard Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[6]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation.[5]

Precautionary Statements
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Type Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[4] P264: Wash

skin thoroughly after handling.[6] P270: Do not

eat, drink or smoke when using this product.[7]

P271: Use only outdoors or in a well-ventilated

area.[4] P280: Wear protective gloves/

protective clothing/ eye protection/ face

protection.[6]

Response

P301 + P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[4] P302 +

P352: IF ON SKIN: Wash with plenty of water.[6]

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[5]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5] P332 + P313: If skin

irritation occurs: Get medical advice/attention.[6]

P337 + P313: If eye irritation persists: Get

medical advice/attention.[6]

Storage

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[5] P405: Store

locked up.[5]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[7]

Handling and Storage
Proper handling and storage are crucial to ensure the safety of personnel and the integrity of

the compound.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.[3] Ensure that eyewash stations and safety showers are
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readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[7]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Hygiene Measures: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in

the laboratory.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[5] Protect

from moisture.
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General Workflow for Handling Powdered Chemical Reagents

Preparation

Handling

Cleanup and Disposal

Consult SDS and perform risk assessment

Don appropriate PPE (gloves, goggles, lab coat)

Set up work area in a chemical fume hood

Carefully open container to avoid creating dust

Weigh the required amount of the compound

Transfer the compound to the reaction vessel

Clean any spills immediately

Decontaminate work surfaces

Dispose of waste in designated containers

Remove and dispose of PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

General workflow for handling powdered chemical reagents.
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Experimental Protocols
While specific experimental protocols for 4-(Ethoxycarbonyldifluoromethyl)phenylboronic
acid are not readily available in the searched literature, this section provides a representative

protocol for a Suzuki-Miyaura cross-coupling reaction, a primary application for this class of

compounds.

Representative Suzuki-Miyaura Cross-Coupling
Reaction
Objective: To couple an aryl halide with a phenylboronic acid derivative to form a biaryl product.

Materials:

Aryl halide (e.g., 4-bromoanisole)

Phenylboronic acid derivative (e.g., 4-(Ethoxycarbonyldifluoromethyl)phenylboronic
acid)

Palladium catalyst (e.g., Pd(PPh3)4)

Base (e.g., K2CO3)

Solvent (e.g., a mixture of toluene, ethanol, and water)

Inert gas (e.g., nitrogen or argon)

Standard laboratory glassware and magnetic stirrer

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the

aryl halide (1.0 mmol), the phenylboronic acid derivative (1.2 mmol), the palladium catalyst

(0.03 mmol), and the base (2.0 mmol).

Evacuate and backfill the flask with an inert gas three times.
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Add the degassed solvent mixture (e.g., 10 mL of toluene, 2 mL of ethanol, and 2 mL of

water).

Heat the reaction mixture to reflux (typically 80-100°C) with vigorous stirring.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired biaryl

compound.
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Suzuki-Miyaura Cross-Coupling Catalytic Cycle

Pd(0)L2

Ar-Pd(II)-X-L2

Oxidative Addition

[Ar-Pd(II)-OB(OH)R']-L2

Transmetalation

Ar-Pd(II)-R'-L2

Reductive Elimination

Ar-R'

Ar-X

R'B(OH)2 + Base

Click to download full resolution via product page

Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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First Aid Measures
In case of exposure, follow these first aid measures, which are based on data for related

compounds.[3][4][5]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: May emit toxic fumes under fire conditions, including carbon oxides,

hydrogen fluoride, and boron oxides.[3][4]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Disposal Considerations
Dispose of this compound and its container in accordance with local, regional, and national

regulations.[7] Do not allow it to enter drains or waterways.

Conclusion
4-(Ethoxycarbonyldifluoromethyl)phenylboronic acid is a potentially valuable reagent for

organic synthesis. Due to the limited availability of specific safety data, a cautious approach to

its handling is essential. By adhering to the general safety precautions outlined in this guide,

which are based on structurally similar compounds, researchers can minimize risks. It is crucial

to obtain and review the supplier-specific SDS before commencing any work with this
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compound and to always work in a well-ventilated area with appropriate personal protective

equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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